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Compound of Interest

Compound Name: 2-Hexyl-2-decenal

Cat. No.: B12085729

This technical guide provides a comprehensive overview of (E)-2-hexyldec-2-enal, a significant
unsaturated aldehyde. The document is intended for researchers, scientists, and professionals
in drug development, offering detailed information on its chemical identity, properties,
synthesis, and analysis.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name (E)-2-hexyldec-2-enal is an unsaturated
aldehyde with the molecular formula C16H300.[1][2][3] It is characterized by a sixteen-carbon
chain with a double bond at the second carbon and an aldehyde functional group.

A variety of synonyms and identifiers are used in literature and chemical databases to refer to
this compound. These are crucial for comprehensive literature searches and substance
identification.
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Identifier Type Identifier

IUPAC Name (E)-2-hexyldec-2-enal

CAS Number 64935-39-3, 13893-39-5

PubChem CID 13479201, 53424309

FEMA Number 4786

UNII V7NK8BCX89, CIC69FY5FI

InChlKey RSBRHLFCWKXUSQ-JQIJEIRASA-N
Synonyms 2-Decenal, 2-hexyl-, (2E)-; (E)-2-Hexyl-2-

decenal; 2-Hexyl-2-decenal

Physicochemical Properties

The physicochemical properties of (E)-2-hexyldec-2-enal are essential for its handling,

application, and analysis. The following table summarizes key quantitative data.
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Property Value Source
Molecular Weight 238.41 g/mol PubChem[1]
Molecular Formula C16H300 PubChem[1]
Boiling Point 126-127 °C at 3.5 Torr LookChem([4]
Density 0.841 £ 0.06 g/cm? (Predicted) LookChem([4]
XLogP3 6.7 PubChem|[1]
Hydrogen Bond Donor Count 0 LookChem([4]
Hydrogen Bond Acceptor

Count 1 LookChem([4]
Rotatable Bond Count 12 LookChem([4]
Exact Mass 238.229665576 Da PubChem[1]
Complexity 194 LookChem([4]
Refractive Index (Polar) 2101 NIST WebBook[2]
Refractive Index (Non-polar) 1769 NIST WebBook[2]

Synthesis Protocol

A general method for the synthesis of 2-alkylalk-2-enals, including the structural class of (E)-2-

hexyldec-2-enal, involves an aldol-type condensation of an n-alkanal.[5] This procedure can be

adapted for the specific synthesis of (E)-2-hexyldec-2-enal.

Materials:

n-Octanal

n-Hexanal

Catalyst (e.g., a secondary amine like pyrrolidine)

Solvent (e.g., a non-polar organic solvent like toluene)
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Dehydrating agent (e.g., molecular sieves or a Dean-Stark apparatus)

Quenching agent (e.g., dilute acid)

Extraction solvent (e.g., diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

o Reaction Setup: A solution of n-octanal and n-hexanal in an appropriate solvent is prepared
in a round-bottom flask equipped with a reflux condenser and a means for water removal
(e.g., Dean-Stark trap).

o Catalysis: A catalytic amount of a secondary amine is added to the solution.

o Reaction: The mixture is heated to reflux. The progress of the reaction is monitored by
observing the amount of water collected in the Dean-Stark trap or by analytical techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: After the reaction is complete, the mixture is cooled to room temperature. The
reaction is quenched by the addition of a dilute acid solution.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with an organic solvent. The combined organic layers are washed with brine, dried
over an anhydrous drying agent, and the solvent is removed under reduced pressure. The
crude product is then purified by distillation under reduced pressure or by column
chromatography to yield the desired (E)-2-hexyldec-2-enal.[5] The E/Z isomers can be
separated and characterized by their gas chromatography retention indices and mass
spectrometry data.[5]

Experimental Workflow and Signaling Pathways

To visualize the synthesis process, a logical workflow diagram is provided below. Currently,
there is limited specific information available in the public domain regarding the direct
involvement of (E)-2-hexyldec-2-enal in specific biological signaling pathways. However,
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related unsaturated aldehydes, such as trans-2-hexenal, are known to act as signaling
molecules in plant defense mechanisms.[6]
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Caption: Synthetic workflow for (E)-2-hexyldec-2-enal via aldol condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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